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For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylnordiazepam, also known as 7-chloro-1,3-dihydro-3-methyl-5-phenyl-2H-1,4-

benzodiazepin-2-one and by its developmental code Ro 5-2751, is a derivative of the 1,4-

benzodiazepine class of compounds.[1] Like other benzodiazepines, it exhibits central nervous

system activity and has been identified as possessing anticonvulsant properties. This technical

guide provides a comprehensive overview of the chemical structure, properties, and known

biological activities of 3-Methylnordiazepam, intended to serve as a foundational resource for

researchers in medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Identification
3-Methylnordiazepam is a synthetic compound characterized by a core benzodiazepine

structure with a chlorine atom at the 7-position, a phenyl group at the 5-position, and a methyl

group at the 3-position of the diazepine ring.

Chemical Structure:

Caption: Chemical structure of 3-Methylnordiazepam.
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Property Value Source

IUPAC Name

7-chloro-1,3-dihydro-3-methyl-

5-phenyl-2H-1,4-

benzodiazepin-2-one

[1]

Synonyms Ro 5-2751 [1]

CAS Number 4699-82-5 [1]

Molecular Formula C₁₆H₁₃ClN₂O [1]

Molecular Weight 284.7 g/mol [1]

Appearance Solid [1]

SMILES
ClC1=CC=C(C2=C1)NC(C(C)

N=C2C3=CC=CC=C3)=O
[1]

InChI Key
SATGIBNNISQKBG-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of 3-Methylnordiazepam are crucial for its handling,

formulation, and pharmacokinetic profile.

Table 2: Physicochemical Data

Property Value Source

Solubility

DMF: 2 mg/mL; DMSO: 1

mg/mL; Ethanol: Slightly

soluble; PBS (pH 7.2): 0.25

mg/mL

[1]

λmax 227 nm [1]

Storage Temperature -20°C

Stability ≥ 5 years [1]
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Pharmacological Properties
Mechanism of Action
As a benzodiazepine, 3-Methylnordiazepam is presumed to exert its effects by modulating the

gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the

central nervous system. The general mechanism of action for benzodiazepines involves

binding to a specific site on the GABAA receptor, which is a ligand-gated chloride ion channel.

This binding allosterically enhances the effect of GABA, leading to an increased frequency of

chloride channel opening, hyperpolarization of the neuron, and a decrease in neuronal

excitability. This results in the characteristic sedative, anxiolytic, anticonvulsant, and muscle

relaxant properties of this class of drugs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3032755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GABAA Receptor Postsynaptic Neuron

GABA Binding Site

Chloride Channel
(Closed)

Chloride Channel
(Open)

Enhances GABA effect,
increases channel opening frequency

Benzodiazepine
Binding Site

Neuronal
Hyperpolarization

Increased Cl- influx Reduced Neuronal
Excitability

Leads to
GABA Binds

3-Methylnordiazepam Binds

Starting Materials:
- 2-Amino-5-chlorobenzophenone
- Glycine ethyl ester hydrochloride

Synthesis of Nordiazepam
(7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one)

Enolate Formation
(Deprotonation at C3 position)

Alkylation
(Reaction with a methylating agent, e.g., methyl iodide)

Purification
(e.g., Column chromatography, Recrystallization)

3-Methylnordiazepam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b3032755?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7902275/
https://pubmed.ncbi.nlm.nih.gov/7902275/
https://www.benchchem.com/product/b3032755#3-methylnordiazepam-chemical-structure-and-properties
https://www.benchchem.com/product/b3032755#3-methylnordiazepam-chemical-structure-and-properties
https://www.benchchem.com/product/b3032755#3-methylnordiazepam-chemical-structure-and-properties
https://www.benchchem.com/product/b3032755#3-methylnordiazepam-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3032755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

